phenyl 4-(2-aminoacetyl)benzoate hydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of phenyl 4-(2-aminoacetyl)benzoate hydrochloride typically involves the reaction of 4-(2-aminoacetyl)benzoic acid with phenol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product .
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process includes steps such as purification, crystallization, and drying to obtain the final product in its pure form .
Chemical Reactions Analysis
Types of Reactions
Phenyl 4-(2-aminoacetyl)benzoate hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield oxides, while substitution reactions may produce derivatives with different functional groups .
Scientific Research Applications
Phenyl 4-(2-aminoacetyl)benzoate hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in various chemical reactions and synthesis processes.
Biology: Employed in biological studies to investigate its effects on cellular processes.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of phenyl 4-(2-aminoacetyl)benzoate hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Phenyl 4-(2-aminoacetyl)benzoate hydrochloride can be compared with other similar compounds, such as:
Phenyl 4-(2-aminoacetyl)benzoate: Lacks the hydrochloride group, which may affect its solubility and reactivity.
4-(2-aminoacetyl)phenyl benzoate: Similar structure but different functional groups, leading to variations in chemical properties and applications.
The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and makes it suitable for a wide range of applications .
Properties
CAS No. |
2648961-69-5 |
|---|---|
Molecular Formula |
C15H14ClNO3 |
Molecular Weight |
291.7 |
Purity |
95 |
Origin of Product |
United States |
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